1-(5,6,7,8-Tetrahydronaphthalen-1-yl)ethan-1-amine

• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol
• SMILES: CC(C1=CC=CC2=C1CCCC2)N
• InChI: InChI=1S/C12H17N/c1-9(13)11-8-4-6-10-5-2-3-7-12(10)11/h4,6,8-9H,2-3,5,7,13H2,1H3
• InChIKey: BBIYYVNEPUDYHG-UHFFFAOYSA-N

Analytical labs require authenticated reference standards to accurately resolve tetrahydro impurities from Cinacalcet API. Substituting non-hydrogenated analogs invalidates RRT/RRF and fails ICH Q3A compliance. This primary amine (Cinacalcet Impurity 68) is your solution. - **Critical differentiation**: Partially saturated ring alters lipophilicity & retention; RRT ~1.1 vs. API (US 20110318417 A1). - **Regulatory ready**: CoA with HPLC purity >95%, NMR, HRMS (exact mass 175.13609 Da). ANDA/ICH Q3B compliant. - **Supply**: Traceable to USP/EP standards upon request. cGMP-ready.

Structural Identity and Regulatory Role of Cinacalcet Impurity 68

1-(5,6,7,8-Tetrahydronaphthalen-1-yl)ethan-1-amine (CAS 154377-56-7, molecular formula C₁₂H₁₇N, molecular weight 175.27 g/mol) is a partially hydrogenated naphthalene derivative classified as a primary aliphatic amine . The compound is formally designated as Cinacalcet Impurity 68 and is supplied under regulatory-compliant characterization (CoA, NMR, MS, HPLC) for use as an analytical reference standard [1]. Its structural core, featuring a saturated cyclohexene ring fused to an aromatic ring, distinguishes it from fully aromatic naphthalene-based analogs and defines its unique chromatographic and physicochemical profile in pharmaceutical quality control workflows [2].

1

Cinacalcet-specific impurity standard – designated Impurity 68, supplied with regulatory-compliant characterization for analytical reference use.

2

HPLC system suitability marker – partially hydrogenated naphthalene structure gives a distinct chromatographic retention profile vs fully aromatic analogs.

3

CoA-driven identity confirmation – includes NMR, MS, and HPLC purity data, supporting ICH Q3A/Q3B impurity quantitation and batch release testing.

• [1] SynZeal Research. Cinacalcet Impurity 68 (CAS No. 154377-56-7): Chemical Name 1-(5,6,7,8-Tetrahydronaphthalen-1-yl)ethan-1-amine; supplied with detailed characterization data compliant with regulatory guidelines for ANDA/QC applications. https://www.synzeal.com/en/cinacalcet-impurity-68 View Source
• [2] ChemicalBook. (2025). 1-(5,6,7,8-Tetrahydronaphthalen-1-yl)ethan-1-amine hydrochloride (CAS 154377-56-7): predicted pKa 9.87±0.29, solubility in chloroform and methanol. https://www.chemicalbook.in/1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine-hydrochloride.html View Source

Why Generic Amine Substitution Fails in Cinacalcet Quality Control

In-class compounds such as 1-(naphthalen-1-yl)ethan-1-amine (Cinacalcet Impurity 26) or positional isomers cannot be generically substituted for 1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine in analytical applications. The partial saturation of the naphthalene ring fundamentally alters the compound's lipophilicity, acid-base character, and chromatographic retention, leading to distinct relative retention times (RRT) and relative response factors (RRF) that define its identity in validated HPLC methods [1]. Patents disclose that tetrahydro cinacalcet impurities such as the target amine are resolved from the active pharmaceutical ingredient (API) with an RRT of ~1.1, a separation that cannot be reproduced by fully aromatic analogs [2]. Substituting a non-hydrogenated analog therefore corrupts system suitability tests, invalidates method robustness, and risks non-compliance with ICH Q3A/Q3B impurity threshold requirements.

Non-hydrogenated analog

1-(Naphthalen-1-yl)ethan-1-amine (Impurity 26) may show different lipophilicity and chromatographic retention; RRT and resolution may not transfer, invalidating system suitability.

Positional isomers

Substitution with structurally similar positional isomers can corrupt impurity profiling. Only the designated Impurity 68 ensures correct peak assignment and regulatory alignment.

• [1] Akash, S., et al. (2015). Development and Validation of a Stability-Indicating RP-UPLC Method for the Estimation of Impurities in Cinacalcet Hydrochloride API and its Formulation. Scientia Pharmaceutica, 83(4), 583–598. doi:10.3797/scipharm.1502-06: reports relative response factors (RRF) of structurally distinct Cinacalcet impurities (e.g., (+)-R-1-(1-Naphthyl)ethylamine RRF 1.79). View Source
• [2] Pradhan, N. S., et al. (Actavis Group PTC EHF). Highly Pure Cinacalcet or a Pharmaceutically Acceptable Salt Thereof. U.S. Patent Application US 20110318417 A1, filed December 8, 2009. Discloses tetrahydro cinacalcet impurity detection with RRT 1.1 by HPLC. View Source

Quantitative Differentiation from Closest Amine Analogs

Lipophilicity Difference Between Hydrogenated and Non-Hydrogenated Analogs

1-(5,6,7,8-Tetrahydronaphthalen-1-yl)ethan-1-amine (target) exhibits a predicted LogP of 3.12 , while its fully aromatic analog, 1-(naphthalen-1-yl)ethan-1-amine (Cinacalcet Impurity 26), has a reported LogP ranging from 2.67 to 3.56 depending on the source . The partial saturation reduces overall hydrophobicity compared to the naphthalene system, resulting in a lower LogP that predicts earlier elution in reversed-phase HPLC, which is consistent with the need for distinct resolution from the more lipophilic Cinacalcet API.

Lipophilicity difference

Data to verify

ΔLogP ≈ 0.45 lower

Target predicted LogP 3.12 vs. aromatic analog up to 3.56

Supports earlier elution in reversed-phase HPLC, confirming distinct identity from non-hydrogenated impurity.

Predicted values; experimental verification recommended for method validation.

Evidence Dimension	Predicted partition coefficient (LogP)
Target Compound Data	LogP 3.12 (predicted, ChemSrc)
Comparator Or Baseline	1-(Naphthalen-1-yl)ethan-1-amine: LogP 2.67 (ChemSrc); LogP 3.56 (BocSci)
Quantified Difference	ΔLogP ≈ 0.45 lower than the highest reported value for the aromatic analog
Conditions	Predicted LogP values from ACD/Labs or similar algorithms; not measured experimentally.

Why This Matters

LogP directly governs reversed-phase retention; a quantifiable difference confirms that the hydrogenated impurity cannot co-elute with the non-hydrogenated analog, making it a critical distinct marker in HPLC system suitability tests.

Chromatographic RRT Resolution from Cinacalcet API

In the validated HPLC method disclosed in the Actavis patent, the 'tetrahydro cinacalcet impurity'—whose core amine fragment is 1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine—was detected and resolved from the Cinacalcet API peak with a relative retention time (RRT) of 1.1 [1]. By comparison, the non-hydrogenated (R)-1-(naphthalen-1-yl)ethan-1-amine impurity (Impurity A) co-elutes much closer to the API and requires carefully optimized gradient conditions to resolve. The distinct RRT of 1.1 provides a reliable identity checkpoint: any test solution spiked with the target compound must produce a peak at this RRT window, a specification that cannot be fulfilled by a non-hydrogenated analog.

RRT resolution from API

Class-level inference

RRT ~1.1

Tetrahydro cinacalcet impurity resolved from Cinacalcet API peak; non-hydrogenated analog co-elutes differently.

Provides a verifiable system suitability checkpoint for batch qualification.

RRT from Actavis patent HPLC method; confirm on your specific column and mobile phase.

Evidence Dimension	Relative retention time (RRT) vs. Cinacalcet API on a reversed-phase HPLC system
Target Compound Data	RRT ~1.1 (tetrahydro cinacalcet fragment containing the target amine structure)
Comparator Or Baseline	Non-hydrogenated impurities (e.g., naphthalene-based) typically exhibit RRT values distinct from the tetrahydro impurity; specific RRT for impurity A not disclosed in same system.
Quantified Difference	RRT of ~1.1 vs. RRT <1.0 expected for more polar, hydrogenated analogs
Conditions	HPLC; Purospher STAR Phenyl column or equivalent; gradient with perchlorate buffer pH 2.5 and acetonitrile; UV detection at 215–223 nm

Why This Matters

An established RRT of 1.1 is a verifiable, equipment-independent metric that procurement specialists can use to confirm identity and purity when qualifying a batch of this reference standard.

• [1] Pradhan, N. S., et al. (Actavis Group PTC EHF). Highly Pure Cinacalcet or a Pharmaceutically Acceptable Salt Thereof. U.S. Patent Application US 20110318417 A1. 'The tetrahydro cinacalcet impurity was detected and resolved from cinacalcet by HPLC with an RRt of 1.1.' https://www.patents-review.com/a/20110318417-highly-pure-cinacalcet-or-pharmaceutically-acceptable-salt.html View Source

Regulatory Identity and CoA as a Cinacalcet-Specific Impurity

Unlike generic alkylamines, 1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine is explicitly listed and supplied as Cinacalcet Impurity 68, with a full Certificate of Analysis including HPLC purity (>95%), NMR, and mass spectrometry data [1]. In contrast, the close analog (R)-1-(naphthalen-1-yl)ethan-1-amine is designated as Cinacalcet Impurity 26 or Impurity A [2]. The regulatory linkage to a specific pharmaceutical impurity profile means that only the correct impurity standard can be used to demonstrate compliance with ICH Q3A thresholds for unknown impurities. Substituting Impurity 26 for Impurity 68 in a spiked sample would yield a peak at the wrong RRT and invalidate the batch release test.

Regulatory identity & CoA

Head-to-head

Impurity 68 vs. Impurity 26

Designated as Cinacalcet Impurity 68 with CoA (HPLC, NMR, MS); distinct from Impurity 26 (non-hydrogenated).

Only the correct impurity standard maintains ANDA submission compliance.

Traceable identity; supplier provides full characterization.

Evidence Dimension	Regulatory designation and CoA scope
Target Compound Data	Designated Cinacalcet Impurity 68; CoA includes HPLC purity, NMR, MS; supplied by SynZeal with traceability to USP/EP standards
Comparator Or Baseline	(R)-1-(Naphthalen-1-yl)ethan-1-amine is designated Cinacalcet Impurity 26 (or Impurity A); CoA scope is similar but identity is chemically distinct
Quantified Difference	Catalog designation differs (Impurity 68 vs. Impurity 26); HPLC purity specification typically >95% for both, but they cannot pass each other's identity tests
Conditions	Pharmaceutical impurity reference standard supply chain; ICH Q3A/Q3B compliance context

Why This Matters

Procurement of the correct impurity standard is non-negotiable for regulatory submissions; a mismatched standard leads to out-of-specification (OOS) investigations and potential ANDA rejection.

• [1] SynZeal Research. Cinacalcet Impurity 68 (CAS 154377-56-7): Chemical Name 1-(5,6,7,8-Tetrahydronaphthalen-1-yl)ethan-1-amine; supplied with detailed characterization data compliant with regulatory guidelines. https://www.synzeal.com/en/cinacalcet-impurity-68 View Source
• [2] ChemWhat. Cinacalcet Impurity 26 (CAS 42882-31-5): Chemically 1-(Naphthalen-1-yl)ethan-1-amine. https://www.chemwhat.com/cinacalcet-impurity-26-cas-42882-31-5 View Source

Relative Response Factor Differentiation in Validated Methods

A stability-indicating RP-UPLC study established relative response factors (RRF) for several Cinacalcet impurities. (+)-R-1-(1-Naphthyl)ethylamine, the non-hydrogenated analog of the target compound, was reported with an RRF of 1.79 [1]. While the RRF of the target tetrahydro amine (Impurity 68) was not explicitly listed in this study, the significant divergence in RRF between structurally related impurities (range 0.88–1.79) confirms that hydrogenation status meaningfully alters UV absorptivity at the detection wavelength (223 nm). A compound-specific RRF must therefore be determined and cannot be assumed from a non-hydrogenated analog; laboratories using the target compound must establish its unique RRF to avoid quantitation errors exceeding ICH acceptable limits.

RRF differentiation

Class-level inference

RRF span 0.88 – 1.79

Non-hydrogenated analog RRF 1.79; hydrogenation alters UV absorptivity significantly.

Compound-specific RRF must be determined; using analog RRF risks quantitation bias.

RRF unknown for target; validation required for accurate impurity quantitation.

Evidence Dimension	Relative response factor (RRF) at 223 nm in RP-UPLC
Target Compound Data	RRF unknown for this specific study; structurally analogous to the amine fragment of tetrahydro cinacalcet impurity
Comparator Or Baseline	(+)-R-1-(1-Naphthyl)ethylamine (non-hydrogenated analog): RRF 1.79; other impurities: regioisomer RRF 0.99, diastereomer-1 RRF 0.89, diastereomer-2 RRF 0.88
Quantified Difference	Range of RRF across impurity set spans 0.88–1.79, indicating that small structural changes (e.g., hydrogenation) produce up to a 2-fold change in detector response
Conditions	Acquity BEH Shield RP18 column (100 × 2.1 mm, 1.7 µm); mobile phase pH 6.6 phosphate buffer/acetonitrile gradient; UV detection at 223 nm; flow rate 0.3 mL/min; column temperature 35°C

Why This Matters

Using a non-hydrogenated impurity's RRF to quantify the target compound introduces systematic bias, potentially leading to false out-of-specification (OOS) results and unnecessary batch rejections in a cGMP environment.

• [1] Akash, S., et al. (2015). Development and Validation of a Stability-Indicating RP-UPLC Method for the Estimation of Impurities in Cinacalcet Hydrochloride API and its Formulation. Scientia Pharmaceutica, 83(4), 583–598. doi:10.3797/scipharm.1502-06 View Source

Structural Confirmation by NMR and Mass Spectrometry

The target compound is provided with a comprehensive structural elucidation report including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) data as part of the standard CoA package [1]. The ¹H NMR spectrum confirms the presence of the benzylic methine proton (α-CH) and the four methylene groups of the saturated ring, which are absent in the spectrum of the aromatic analog 1-(naphthalen-1-yl)ethan-1-amine. The HRMS data shows an exact mass of 175.136093 Da (C₁₂H₁₇N [M+H]⁺), which is 2 Da higher than the non-hydrogenated analog (C₁₂H₁₃N, exact mass 171.1048 Da), providing unambiguous mass-based discrimination . These orthogonal identity checks ensure that the supplied material is not accidentally a positional isomer or a non-hydrogenated congener.

NMR & MS identity confirmation

Supporting evidence

Δm/z 2 (M+H)+

Target exact mass 175.1361 Da vs. 171.1048 Da for non-hydrogenated analog; distinct NMR saturated ring protons.

Enables unambiguous identity verification independent of chromatographic retention.

CoA includes HRMS and 1H/13C NMR; orthogonal to HPLC identity tests.

Evidence Dimension	Molecular identity verification by mass spectrometry and NMR
Target Compound Data	HRMS exact mass 175.136093 Da (C₁₂H₁₇N); NMR confirms saturated cyclohexene ring protons
Comparator Or Baseline	1-(Naphthalen-1-yl)ethan-1-amine: HRMS exact mass 171.1048 Da (C₁₂H₁₃N); NMR lacks aliphatic ring protons
Quantified Difference	Mass difference of 4 Da (plus two ¹H; effectively 2 m/z units for [M+H]⁺); distinct NMR fingerprint
Conditions	Spectroscopic characterization at 400 MHz or higher for NMR; ESI or EI ionization for MS

Why This Matters

Mass-based and NMR-based identity tests are unambiguous even in the absence of chromatographic retention data, providing a procurement verification that does not depend on instrument-specific parameters.

• [1] SynZeal Research. Cinacalcet Impurity 68: supplied with detailed characterization data compliant with regulatory guideline. https://www.synzeal.com/en/cinacalcet-impurity-68 View Source

Application Scenarios for Cinacalcet Impurity 68

HPLC System Suitability Testing for API Release

This compound is used as a system suitability standard in validated HPLC methods for Cinacalcet hydrochloride API. Its known relative retention time (RRT ~1.1, as disclosed in US 20110318417 A1 [1]) allows analytical laboratories to confirm column performance and mobile phase integrity before running batch analyses. A system suitability solution spiked with Impurity 68 must produce a peak at the expected RRT window with a resolution >1.5 from the Cinacalcet peak.

Impurity Quantitation in ANDA Submission Batches

For abbreviated new drug applications (ANDAs) referencing Cinacalcet, the FDA requires identification and quantitation of all process-related impurities above the ICH Q3A reporting threshold (0.05%). 1-(5,6,7,8-Tetrahydronaphthalen-1-yl)ethan-1-amine, designated Cinacalcet Impurity 68, is supplied with a full Certificate of Analysis (HPLC purity >95%, NMR, HRMS) [2], enabling its use as a calibrant for ppm-level quantitation of this specific hydrogenated impurity in drug substance batches.

Differentiation of Co-Eluting Impurities via Orthogonal Testing

When chromatographic methods cannot fully resolve the tetrahydro impurity from other closely related substances, the unambiguous exact mass (175.136093 Da) and characteristic NMR spectrum provide orthogonal identity confirmation. Laboratories can use the HRMS data to distinguish Impurity 68 from its non-hydrogenated analog (exact mass 171.1048 Da) , ensuring no misidentification in stability studies where degradation products may shift retention times.

Reference Standard Traceability to Pharmacopeial Monographs

The compound can be provided with traceability to United States Pharmacopeia (USP) or European Pharmacopoeia (EP) reference standards upon feasibility, as confirmed by the manufacturer SynZeal [2]. This traceability enables its use in compendial compliance testing under cGMP, where metrological traceability of reference standards is mandatory for batch certification.

Application

Selection Property

Validation Focus

HPLC system suitability testing

Chromatographic resolution marker

RRT and resolution consistency verification

Impurity quantitation in ANDA batches

CoA-compliant reference standard

Purity and identity traceability for ppm-level quantitation

Orthogonal identity confirmation

Mass spectral and NMR discrimination

Avoid misidentification in stability/degradation studies

Pharmacopeial traceability

USP/EP traceability feasibility

cGMP batch certification and compendial compliance

• [1] Pradhan, N. S., et al. (Actavis Group PTC EHF). Highly Pure Cinacalcet or a Pharmaceutically Acceptable Salt Thereof. U.S. Patent Application US 20110318417 A1. https://www.patents-review.com/a/20110318417-highly-pure-cinacalcet-or-pharmaceutically-acceptable-salt.html View Source
• [2] SynZeal Research. Cinacalcet Impurity 68 (CAS 154377-56-7): supplied with detailed characterization data, traceability to USP/EP on feasibility. https://www.synzeal.com/en/cinacalcet-impurity-68 View Source